(5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine

• Molecular Formula: C17H18BrNO3
• Molecular Weight: 364.2 g/mol
• IUPAC Name: N-[(5-bromo-2-ethoxyphenyl)methyl]-2,3-dihydro-1,4-benzodioxin-6-amine
• InChI: InChI=1S/C17H18BrNO3/c1-2-20-15-5-3-13(18)9-12(15)11-19-14-4-6-16-17(10-14)22-8-7-21-16/h3-6,9-10,19H,2,7-8,11H2,1H3
• InChI Key: XFIUYZFBSRULMK-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)Br)CNC2=CC3=C(C=C2)OCCO3

Description

(5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine, also known as BDBEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. BDBEA is a derivative of benzodioxin and contains an amine functional group, making it an important molecule for drug development.

Mechanism of Action

The mechanism of action of (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine is not fully understood, but it is believed to act through the inhibition of various signaling pathways involved in cell growth and proliferation. (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine has been shown to inhibit the activity of protein kinase B (AKT), a key signaling molecule involved in cell survival and proliferation. (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine has also been found to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
(5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine has also been shown to inhibit the migration and invasion of cancer cells, which is important for preventing metastasis. In addition, (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine has been found to reduce inflammation and oxidative stress, which are important factors in the development of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine is its high purity and high yield synthesis method, which allows for easy access to the compound for scientific research. (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine is also relatively stable, making it easy to handle in the laboratory. However, one limitation of (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine. One direction is the development of (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine analogs with improved activity and selectivity against specific cancer cell lines. Another direction is the investigation of the potential of (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine as a therapeutic agent for the treatment of various diseases, including cancer and inflammation. Additionally, the mechanism of action of (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine should be further elucidated to fully understand its potential applications in medicinal chemistry.

Synthesis Methods

The synthesis of (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine involves the condensation of 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde and 5-bromo-2-ethoxyaniline in the presence of a base catalyst. The reaction proceeds through an imine intermediate, which is reduced to form the final product, (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine. The synthesis of (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine has been optimized to yield high purity and high yield, making it a valuable compound for scientific research.

Scientific Research Applications

(5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine has been studied extensively for its potential applications in medicinal chemistry. It has been shown to have activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. (5-Bromo-2-ethoxybenzyl)2,3-dihydro-1,4-benzodioxin-6-ylamine has also been found to have anti-inflammatory and anti-oxidant properties, making it a promising compound for the treatment of various diseases.